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Compound of Interest

Compound Name: Pradimicin T1

Cat. No.: B1230321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the antifungal spectrum of activity of

Pradimicin T1, a member of the pradimicin family of antibiotics. This document collates

available quantitative data, details the experimental protocols for antifungal susceptibility

testing, and visualizes the proposed mechanism of action. The information presented is

intended to serve as a valuable resource for researchers and professionals involved in the

discovery and development of novel antifungal agents.

Antifungal Spectrum of Activity
Pradimicin T1 has demonstrated potent in vitro activity against a broad spectrum of

pathogenic fungi.[1][2] Its activity is particularly notable against clinically important yeasts and

molds. The following table summarizes the Minimum Inhibitory Concentration (MIC) values for

the closely related and well-studied pradimicin derivative, BMS-181184, which serves as a

strong surrogate for understanding the potential activity of Pradimicin T1.

Table 1: In Vitro Antifungal Activity of Pradimicin Derivative BMS-181184
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Fungal
Species

Number of
Strains

MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Yeasts

Candida albicans 167 ≤0.5 - >128 2 4

Candida glabrata (not specified) 2 - 8 (not specified) (not specified)

Candida krusei (not specified) 2 - 8 (not specified) (not specified)

Candida

parapsilosis
(not specified) 1 - 4 (not specified) (not specified)

Candida

tropicalis
(not specified) 1 - 8 (not specified) (not specified)

Cryptococcus

neoformans
167 1 - 8 2 4

Rhodotorula spp. 167 2 - 8 (not specified) (not specified)

Filamentous

Fungi (Molds)

Aspergillus

fumigatus
35 4 - 16 8 8

Aspergillus

flavus
3 ≥16 (not specified) (not specified)

Aspergillus niger 4 ≥16 (not specified) (not specified)

Dermatophytes

Trichophyton

spp.
26 ≤0.5 - 8 (not specified) (not specified)

Microsporum

spp.
26 ≤0.5 - 8 (not specified) (not specified)

Epidermophyton

floccosum
26 ≤0.5 - 8 (not specified) (not specified)
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Note: Data is for the pradimicin derivative BMS-181184 as a close analog of Pradimicin T1.

Experimental Protocols
The in vitro antifungal susceptibility data presented above was primarily generated using

standardized methods developed by the Clinical and Laboratory Standards Institute (CLSI).

These protocols are essential for ensuring the reproducibility and comparability of results

across different laboratories.

Antifungal Susceptibility Testing of Yeasts (CLSI M27-
A3)
The broth microdilution method for yeasts is a standardized procedure for determining the MIC

of an antifungal agent.
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CLSI M27-A3 workflow for yeast susceptibility testing.

Methodology:

Inoculum Preparation: Yeast colonies are suspended in sterile saline and the turbidity is

adjusted to match a 0.5 McFarland standard. This suspension is then diluted in RPMI 1640

medium to achieve a final inoculum concentration of 0.5 to 2.5 x 10³ cells/mL.

Antifungal Agent Preparation: The antifungal agent is serially diluted in RPMI 1640 medium

in a 96-well microdilution plate.
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Inoculation: Each well of the microdilution plate is inoculated with the prepared yeast

suspension.

Incubation: The plates are incubated at 35°C for 24 to 48 hours.

MIC Determination: The MIC is determined as the lowest concentration of the antifungal

agent that causes a significant inhibition of growth (typically ≥50%) compared to the growth

in the control well (drug-free medium).

Antifungal Susceptibility Testing of Filamentous Fungi
(CLSI M38-A2)
The methodology for filamentous fungi is similar to that for yeasts but with modifications to

account for the different growth characteristics of molds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Testing Analysis

Conidial Suspension Preparation
(0.4-5 x 10^4 CFU/mL)

Inoculation of Microdilution
Plates

Serial Dilution of
Antifungal Agent

Incubation at 35°C
for 48-72 hours Visual Reading of Growth

MIC Determination
(Lowest concentration with

100% growth inhibition)

Extracellular

Cell Membrane

Intracellular

Pradimicin T1

Ternary Complex Formation
(Pradimicin-Ca²⁺-Mannan)

Ca²⁺ D-Mannose Residues
(Fungal Cell Wall)

Cell Membrane
Disruption

Reactive Oxygen Species (ROS)
Generation

Apoptosis-like
Cell Death

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1230321?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

